Cas no 88054-86-8 (Benzenemethanaminium, N,N,N-trioctyl-, bromide)

Benzenemethanaminium, N,N,N-trioctyl-, bromide structure
88054-86-8 structure
Product Name:Benzenemethanaminium, N,N,N-trioctyl-, bromide
CAS No:88054-86-8
MF:C31H58BrN
MW:524.702929019928
CID:647040
PubChem ID:22336061
Update Time:2025-04-19

Benzenemethanaminium, N,N,N-trioctyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N,N-trioctyl-, bromide
    • benzyl(trioctyl)azanium,bromide
    • SCHEMBL622741
    • DTXSID90624916
    • 88054-86-8
    • N-Benzyl-N,N-dioctyloctan-1-aminium bromide
    • Inchi: 1S/C31H58N.BrH/c1-4-7-10-13-16-22-27-32(28-23-17-14-11-8-5-2,29-24-18-15-12-9-6-3)30-31-25-20-19-21-26-31;/h19-21,25-26H,4-18,22-24,27-30H2,1-3H3;1H/q+1;/p-1
    • InChI Key: FXSKDNJWXMDRDI-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC1C=CC=CC=1)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 523.37526g/mol
  • Monoisotopic Mass: 523.37526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 23
  • Complexity: 330
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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